![molecular formula C16H15F3N2O2S B2381228 (5Z)-5-({4-[4-(trifluoromethyl)piperidin-1-yl]phenyl}methylidene)-1,3-thiazolidine-2,4-dione CAS No. 2063719-72-0](/img/structure/B2381228.png)
(5Z)-5-({4-[4-(trifluoromethyl)piperidin-1-yl]phenyl}methylidene)-1,3-thiazolidine-2,4-dione
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Description
(5Z)-5-({4-[4-(trifluoromethyl)piperidin-1-yl]phenyl}methylidene)-1,3-thiazolidine-2,4-dione is a useful research compound. Its molecular formula is C16H15F3N2O2S and its molecular weight is 356.36. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
(5Z)-5-({4-[4-(trifluoromethyl)piperidin-1-yl]phenyl}methylidene)-1,3-thiazolidine-2,4-dione and related compounds have demonstrated significant antimicrobial properties. A study by Prakash et al. (2011) found that certain derivatives of thiazolidine-2,4-diones showed promising antibacterial activity against gram-positive bacteria like Staphylococcus aureus and Bacillus subtilis. However, these compounds were less effective against gram-negative bacteria. Additionally, they exhibited excellent antifungal activity, particularly against Aspergillus niger and A. flavus (Prakash et al., 2011).
Anticancer Properties
N. Kumar and Sanjay K. Sharma (2022) reported that thiazolidine-2,4-dione derivatives, upon reaction with various compounds, yielded products with significant anticancer activity. Their study focused on the inhibition of the topoisomerase-I enzyme, a key target in cancer therapy, and found one compound particularly effective against the MCF-7 human breast cancer cell line (N. Kumar & Sanjay K. Sharma, 2022).
Pharmacokinetics and Physicochemical Properties
Volkova et al. (2020) explored a novel antifungal compound from the 1,2,4-triazole class, which shares structural similarities with this compound. They investigated its solubility in different solvents and its pharmacokinetic properties, revealing insights into its potential biological applications (Volkova et al., 2020).
Corrosion Inhibition
Research by Yadav et al. (2015) indicated that certain thiazolidinedione derivatives could act as effective inhibitors for mild steel corrosion in acidic environments. These findings could have implications in the field of material science and engineering, suggesting potential industrial applications (Yadav et al., 2015).
properties
IUPAC Name |
(5Z)-5-[[4-[4-(trifluoromethyl)piperidin-1-yl]phenyl]methylidene]-1,3-thiazolidine-2,4-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15F3N2O2S/c17-16(18,19)11-5-7-21(8-6-11)12-3-1-10(2-4-12)9-13-14(22)20-15(23)24-13/h1-4,9,11H,5-8H2,(H,20,22,23)/b13-9- |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMOXSGFATCVGFA-LCYFTJDESA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(F)(F)F)C2=CC=C(C=C2)C=C3C(=O)NC(=O)S3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCC1C(F)(F)F)C2=CC=C(C=C2)/C=C\3/C(=O)NC(=O)S3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15F3N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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